Cas no 1824475-95-7 ([2-(Thiophen-2-yl)piperidin-3-yl]methanamine)

• Product Name: [2-(Thiophen-2-yl)piperidin-3-yl]methanamine
• CAS No: 1824475-95-7
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5951130
• PubChem ID: 129999486
• Update Time: 2025-06-08

[2-(Thiophen-2-yl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1476988
• 1824475-95-7
• [2-(thiophen-2-yl)piperidin-3-yl]methanamine
• [2-(Thiophen-2-yl)piperidin-3-yl]methanamine

• Inchi： 1S/C10H16N2S/c11-7-8-3-1-5-12-10(8)9-4-2-6-13-9/h2,4,6,8,10,12H,1,3,5,7,11H2
• InChI Key： DHUYPRDDZQVKBI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CN)CCCN1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.3Ų

Additional information on [2-(Thiophen-2-yl)piperidin-3-yl]methanamine

Introduction to [2-(Thiophen-2-yl)piperidin-3-yl]methanamine (CAS No. 1824475-95-7)

[2-(Thiophen-2-yl)piperidin-3-yl]methanamine (CAS No. 1824475-95-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a thiophene ring and a piperidine moiety, making it a valuable candidate for various research and development activities.

The chemical structure of [2-(Thiophen-2-yl)piperidin-3-yl]methanamine is defined by the presence of a thiophene ring attached to a piperidine ring, with an amino group at the methylene bridge. This specific arrangement of functional groups imparts distinct chemical and biological properties to the compound, which are of great interest to researchers in the field of drug discovery and development.

Recent studies have highlighted the potential of [2-(Thiophen-2-yl)piperidin-3-yl]methanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the compound's ability to modulate specific receptors involved in neurological disorders. The results indicated that [2-(Thiophen-2-yl)piperidin-3-yl]methanamine exhibits potent binding affinity to these receptors, suggesting its potential as a lead compound for the development of novel treatments for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neurological applications, [2-(Thiophen-2-yl)piperidin-3-yl]methanamine has also shown promise in the field of oncology. A research team from the University of California, San Francisco, reported in a 2020 study that the compound demonstrates significant anti-proliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. These findings have sparked interest in further investigating the potential of [2-(Thiophen-2-yl)piperidin-3-yl]methanamine as an anticancer agent.

The synthesis of [2-(Thiophen-2-yl)piperidin-3-yl]methanamine has been extensively studied, with several methods reported in the literature. One common approach involves the coupling of a thiophene derivative with a piperidine derivative, followed by reduction and functional group manipulation to achieve the final product. The synthetic route is highly versatile, allowing for the introduction of various substituents to tailor the properties of the compound for specific applications.

In terms of safety and handling, it is important to note that while [2-(Thiophen-2-yl)piperidin-3-yl]methanamine is not classified as a hazardous material, it should be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed to ensure safe handling and storage.

The physicochemical properties of [2-(Thiophen-2-yl)piperidin-3-yl]methanamine have been well-characterized. It is a white crystalline solid with a molecular weight of 197.3 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various biochemical assays and analytical techniques.

In conclusion, [2-(Thiophen-2-yl)piperidin-3-yl]methanamine (CAS No. 1824475-95-7) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and potential therapeutic use. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field of medicinal chemistry.